Cas no 64047-45-6 (Benzene,1-(dodecyloxy)-4-isothiocyanato-)
64047-45-6 structure
Product Name:Benzene,1-(dodecyloxy)-4-isothiocyanato-
CAS No:64047-45-6
MF:C19H29NOS
MW:319.504664182663
CID:517611
Update Time:2026-04-29
Benzene,1-(dodecyloxy)-4-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(dodecyloxy)-4-isothiocyanato-
- 1-dodecoxy-4-isothiocyanatobenzene
- 4-Dodecyloxyphenyl isothiocyanate
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Computed Properties
- Exact Mass: 319.19717
- Monoisotopic Mass: 319.197
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 53.7A^2
Experimental Properties
- Density: 0.97
- Boiling Point: 432.6°Cat760mmHg
- Flash Point: 215.4°C
- Refractive Index: 1.514
- PSA: 21.59
- LogP: 6.72060
Benzene,1-(dodecyloxy)-4-isothiocyanato- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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